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Compound of Interest

Compound Name: Trimethyl chitosan

CAS No.: 52349-26-5

Cat. No.: B10855281

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Thermosensitive hydrogels are smart polymeric materials that undergo a sol-gel transition in

response to temperature changes.[1] N,N,N-trimethyl chitosan (TMC) is a quaternized

derivative of chitosan, a natural polysaccharide.[2] TMC possesses enhanced water solubility

over a wide pH range and mucoadhesive properties, making it an excellent candidate for

biomedical applications.[3][4] Thermosensitive TMC hydrogels are particularly promising for

drug delivery and tissue engineering as they can be administered as a liquid at room

temperature and form a gel depot at physiological body temperature (37°C), allowing for

sustained and localized release of therapeutic agents.[5]

These application notes provide a comprehensive overview of the formulation, characterization,

and application of thermosensitive TMC hydrogels. Detailed protocols for key experiments are

included to guide researchers in their development efforts.
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Table 1: Formulation Parameters and Gelation
Properties of Thermosensitive TMC Hydrogels

TMC
Concentration
(w/v %)

Crosslinker
System

Gelation
Temperature
(°C)

Gelation Time
(min)

Reference

2.5% (CS-Lys)

αβ-

Glycerophosphat

e

37 1.33

Not Specified

β-

Glycerophosphat

e

~37 < 1

Not Specified

Poly(ethylene

glycol) and

Glycerophosphat

e

32.5 7

Not Specified

Chitosan-Gelatin

with Glycerol 2-

phosphate

34 Not Specified

Table 2: Swelling and Drug Release Characteristics of
Chitosan-Based Hydrogels
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Hydrogel
Composition

Swelling Ratio
(%)

Model Drug Release Profile Reference

Acrylic

acid/Chitosan

8550 (in alkaline

pH)
Not Applicable Not Applicable

Chitosan/Alginat

e (1/1)
6000 (in water) Not Specified Not Specified

Chitosan-PVA Not Specified Amoxicillin

Sustained

release over 75

hours

Semi-IPN

Chitosan
Not Specified 5-Fluorouracil

Sustained

release

Experimental Protocols
Protocol 1: Synthesis of N,N,N-Trimethyl Chitosan (TMC)
This protocol describes the synthesis of TMC from chitosan, a procedure adapted from

previously reported methods.

Materials:

Low-molecular-weight chitosan

N-methylpyrrolidinone (NMP)

Sodium iodide (NaI)

Sodium hydroxide (NaOH) solution (15% w/w)

Methyl iodide (CH₃I)

Deionized water

Dialysis tubing

Procedure:
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Disperse 2 g of chitosan and 4.8 g of NaI in 80 mL of NMP in a three-necked flask equipped

with a stirrer.

Heat the suspension to 60°C in a water bath with vigorous stirring for 20 minutes.

Add 11 mL of 15% (w/w) NaOH solution and 12 mL of methyl iodide to the mixture.

Maintain the reaction at 60°C (± 5°C) for 60 minutes with continuous stirring.

Stop the reaction and allow the mixture to cool to room temperature.

Precipitate the product by adding a large excess of acetone.

Filter the precipitate and wash it with acetone to remove unreacted reagents.

Dissolve the precipitate in deionized water and dialyze against deionized water for 48 hours

to remove impurities.

Lyophilize the dialyzed solution to obtain purified TMC powder.

Characterize the synthesized TMC using FTIR and NMR to confirm the degree of

quaternization.

Protocol 2: Formulation of Thermosensitive TMC
Hydrogel
This protocol details the preparation of a thermosensitive TMC hydrogel using β-

glycerophosphate (β-GP) as a crosslinker.

Materials:

Synthesized TMC powder

β-Glycerophosphate (β-GP)

Deionized water or phosphate-buffered saline (PBS)

Vortex mixer
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Refrigerator (4°C)

Procedure:

Prepare a TMC solution of the desired concentration (e.g., 2% w/v) by dissolving the TMC

powder in deionized water or PBS at 4°C. Stir until a homogenous solution is formed.

Prepare a β-GP solution of the desired concentration (e.g., 50% w/v) in deionized water.

Cool both the TMC and β-GP solutions to 4°C.

Slowly add the cold β-GP solution to the cold TMC solution under constant stirring. The final

concentration of each component should be adjusted based on the desired gelation

properties.

If loading a drug, dissolve the therapeutic agent in the TMC solution before adding the β-GP,

or in the final hydrogel precursor solution, ensuring the temperature is kept low to prevent

premature gelation.

The resulting solution should be a clear liquid at low temperatures (e.g., 4°C) and should be

stored at this temperature before use.

Protocol 3: Characterization of Gelation Time and
Temperature
This protocol describes the determination of the sol-gel transition temperature and time using

the tube inverting method.

Materials:

TMC hydrogel precursor solution

Glass vials

Water bath with temperature control

Procedure:
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Place a known volume (e.g., 1 mL) of the TMC hydrogel precursor solution into a glass vial.

Immerse the vial in a water bath set to a specific temperature (e.g., 37°C).

At regular intervals (e.g., every 30 seconds or 1 minute), invert the vial by 180°.

The gelation time is defined as the time at which the solution no longer flows upon inversion.

To determine the gelation temperature, repeat the experiment at various temperatures,

increasing in small increments (e.g., 1°C). The gelation temperature is the temperature at

which the sol-to-gel transition occurs within a defined time frame.

For more precise measurements, rheological analysis can be performed to determine the

crossover point of the storage modulus (G') and loss modulus (G'').

Protocol 4: Swelling Ratio Determination
This protocol outlines the procedure for measuring the swelling behavior of the prepared TMC

hydrogel.

Materials:

Prepared TMC hydrogel

Deionized water, PBS, or other relevant buffer solutions

Analytical balance

Filter paper

Procedure:

Prepare hydrogel samples of a known initial weight (Wd). The hydrogel can be lyophilized to

obtain the dry weight.

Immerse the hydrogel samples in a known volume of the swelling medium (e.g., distilled

water or PBS) at a specific temperature (e.g., 37°C).

At predetermined time intervals, remove the hydrogel from the medium.
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Gently blot the surface with filter paper to remove excess surface water.

Weigh the swollen hydrogel (Ws).

Calculate the swelling ratio using the following equation: Swelling Ratio (%) = [(Ws - Wd) /

Wd] x 100

Continue measurements until the hydrogel reaches equilibrium swelling (i.e., the weight

remains constant over several time points).

Protocol 5: In Vitro Drug Release Study
This protocol describes a typical in vitro drug release experiment from the TMC hydrogel.

Materials:

Drug-loaded TMC hydrogel

Release medium (e.g., PBS at pH 7.4)

Shaking incubator or water bath

UV-Vis spectrophotometer or HPLC for drug quantification

Procedure:

Place a known amount of the drug-loaded hydrogel into a known volume of the release

medium in a suitable container.

Incubate the container at 37°C with gentle agitation.

At specific time intervals, withdraw a small aliquot of the release medium.

Replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium

to maintain sink conditions.

Quantify the concentration of the drug in the collected aliquots using a suitable analytical

method (e.g., UV-Vis spectrophotometry at the drug's λmax).
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Calculate the cumulative percentage of drug released over time.

Protocol 6: Cytotoxicity Assay (MTT Assay)
This protocol provides a method to evaluate the in vitro cytotoxicity of the TMC hydrogel using

the MTT assay.

Materials:

TMC hydrogel

Cell culture medium (e.g., DMEM)

A suitable cell line (e.g., L929 mouse fibroblasts or HeLa cells)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or isopropanol)

Microplate reader

Procedure:

Preparation of Hydrogel Extracts:

Sterilize the hydrogel samples (e.g., by UV irradiation).

Incubate the sterilized hydrogel in cell culture medium (e.g., at a concentration of 25

mg/mL) at 37°C for 24 hours to obtain hydrogel extracts.

Cell Seeding:

Seed the cells in a 96-well plate at a specific density (e.g., 1 x 10⁴ cells/well) and incubate

for 24 hours to allow for cell attachment.

Cell Treatment:
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Remove the old medium and replace it with the prepared hydrogel extracts of different

concentrations.

Include a negative control (cells in medium only) and a positive control (cells treated with a

known cytotoxic agent).

Incubate the plates for a specified period (e.g., 24 or 48 hours).

MTT Assay:

After the incubation period, add MTT solution to each well and incubate for 3-4 hours at

37°C, allowing viable cells to convert MTT into formazan crystals.

Remove the MTT solution and add a solubilization solution to dissolve the formazan

crystals.

Measure the absorbance of the solution in each well using a microplate reader at a

specific wavelength (e.g., 570 nm).

Data Analysis:

Calculate the cell viability as a percentage relative to the negative control.

Visualization
Experimental Workflow for TMC Hydrogel Formulation
and Characterization
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Caption: Workflow for TMC hydrogel synthesis, formulation, and characterization.

Logical Relationship of Factors Affecting TMC Hydrogel
Properties
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Caption: Factors influencing the final properties of thermosensitive TMC hydrogels.
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Caption: General pathway of drug delivery and action using a TMC hydrogel system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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